molecular formula C9H14N4O B8444702 4-amino-3-cyclopentyl-1H-pyrazole-5-carboxamide

4-amino-3-cyclopentyl-1H-pyrazole-5-carboxamide

Cat. No.: B8444702
M. Wt: 194.23 g/mol
InChI Key: OPNKKLQEMYCKFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-amino-3-cyclopentyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C9H14N4O and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14N4O

Molecular Weight

194.23 g/mol

IUPAC Name

4-amino-5-cyclopentyl-1H-pyrazole-3-carboxamide

InChI

InChI=1S/C9H14N4O/c10-6-7(5-3-1-2-4-5)12-13-8(6)9(11)14/h5H,1-4,10H2,(H2,11,14)(H,12,13)

InChI Key

OPNKKLQEMYCKFG-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)C2=C(C(=NN2)C(=O)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-cyclopentyl-4-nitro-1H-pyrazol-3-carboxylic acid amide (4.48 g, 20 mmol) and 10% palladium on carbon (800 mg) in ethanol (50 ml) were stirred under hydrogen (50 psi) at room temperature for 18 hours. The reaction mixture was filtered through arbocel and the solid was washed with ethanol (50 ml), methanol (50 ml), dichloromethane (50 ml), and ethyl acetate (50 ml). The filtrate was concentrated under reduced pressure and the residue was purified by flash column chromatography on silica gel eluting with dichloromethane:methanol (9:1, by volume) to give 4-amino-5-cyclopentyl-1H-pyrazol-3-carboxylic acid amide (4.0 g) as an off-white solid which was a mixture of rotamers. 1H NMR (400 MHz, DMSO-D6): δ=12.20-12.31 (0.75H, brs), 11.78-11.87 (0.25H, brs), 7.02-7.18 (1.5H, brs), 6.80-6.93 (0.5H, brs), 4.22-4.56 (2H, 2×brs), 2.92-3.02 (1.96 (2H, m), 1.48-1.78 (6H, 2×m) ppm. LRMS (electrospray): m/z [M−H]+ 193. Anal. Found C, 56.12; H, 7.39; N, 27.55. C9H14N4O. 0.2 mol acetone requires C, 56.01; H, 7.44; N, 27.22%.
Name
5-cyclopentyl-4-nitro-1H-pyrazol-3-carboxylic acid amide
Quantity
4.48 g
Type
reactant
Reaction Step One
Quantity
800 mg
Type
catalyst
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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